
"physical and chemical properties of 4-Methyl-
1H-benzotriazole"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methyl-1H-benzotriazole

Cat. No.: B028906 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of 4-Methyl-1H-
benzotriazole

Introduction
4-Methyl-1H-benzotriazole, also known as tolyltriazole, is a prominent member of the

benzotriazole family of compounds. It is widely recognized for its utility as a corrosion inhibitor,

particularly for copper and its alloys.[1][2][3] This guide provides a comprehensive overview of

the physical and chemical properties of 4-Methyl-1H-benzotriazole, tailored for researchers,

scientists, and professionals in drug development and materials science.

Chemical Structure and Identification
4-Methyl-1H-benzotriazole consists of a benzene ring fused to a triazole ring, with a methyl

group substituted on the benzene ring. The compound can exist as a mixture of 4-methyl and

5-methyl isomers.

Table 1: General and Chemical Properties
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Property Value Reference(s)

Molecular Formula C7H7N3 [1][4][5]

Molecular Weight 133.15 g/mol [1][4][6]

CAS Number 29878-31-7 [4][5][7]

Appearance
Brown, light brown to beige

solid
[4][8][9]

Purity ≥90.0% (HPLC) to 98% [1]

Hydrogen Bond Donor Count 1 [7]

Hydrogen Bond Acceptor

Count
2 [7]

Physicochemical Data
The physicochemical properties of 4-Methyl-1H-benzotriazole are crucial for its application

and handling. These properties are summarized in the tables below.

Table 2: Thermodynamic Properties

Property Value Reference(s)

Melting Point 139-146 °C [4][5]

Boiling Point 289.3 °C at 760 mmHg [5][7][10]

Flash Point 137.4 °C [5][7][10]

Auto-ignition Temperature Approx. 400 °C (752 °F) [8]

Table 3: Solubility and Partitioning
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Property Value Reference(s)

Solubility in Water Insoluble [8]

Solubility in Organic Solvents
Slightly soluble in Chloroform

and Methanol
[4][7][9]

LogP (Octanol-Water Partition

Coefficient)
1.26630 [5][7]

Density 1.273 g/cm³ [5][7][11]

Table 4: Acidity

Property Value Reference(s)

pKa 8.74 ± 0.40 (Predicted) [7]

Experimental Protocols
Synthesis of Benzotriazoles (General Procedure)
A common method for synthesizing benzotriazoles involves the reaction of o-phenylenediamine

with a diazotizing agent like sodium nitrite.

Protocol:

Material Feeding: o-phenylenediamine, sodium nitrite, and water are added to a stainless

steel reaction kettle. A typical ratio is 1 part o-phenylenediamine to 1.1-1.2 parts sodium

nitrite and 10-15 parts water.[12]

Heating and Pressurization: The mixture is stirred and heated to a temperature of 240-260

°C. The pressure is controlled between 3.0 and 4.0 MPa, and the reaction is held under

these conditions for 3-3.5 hours.[12]

Cooling and Transfer: The reaction mixture is then cooled to 120-130 °C, and the product is

transferred to an acidification vessel.[12]
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pH Adjustment and Separation: The pH of the solution is adjusted to approximately 5.0 using

a strong acid, such as concentrated sulfuric acid, which leads to the separation of an oil

layer.[12]

Purification: The separated oil layer is purified by vacuum distillation to yield the final

benzotriazole product.[12]

General Synthesis Workflow for Benzotriazoles

1. Material Feeding
(o-phenylenediamine, NaNO2, Water)

2. Heating and Pressurization
(240-260 °C, 3.0-4.0 MPa)

3. Cooling and Transfer

4. pH Adjustment and Separation
(pH ~5.0)

5. Purification
(Vacuum Distillation)

Final Product
(Benzotriazole)

Click to download full resolution via product page

Caption: General workflow for the synthesis of benzotriazoles.

Melting Point Determination
The melting point of a solid organic compound is a key indicator of its purity.

Protocol:
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Sample Preparation: A small amount of the dry, powdered 4-Methyl-1H-benzotriazole is

packed into a capillary tube to a height of 1-2 mm.[13][14][15]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, attached to a

thermometer.[16]

Heating: The apparatus is heated slowly, at a rate of about 1-2 °C per minute as the

temperature approaches the expected melting point.[15][16]

Observation and Recording: The temperature at which the substance first begins to melt (the

first appearance of liquid) and the temperature at which the entire sample becomes liquid are

recorded. This range is the melting point of the compound.[15][16][17]

Melting Point Determination Workflow

1. Sample Preparation
(Pack capillary tube)

2. Apparatus Setup
(Insert into melting point apparatus)

3. Slow Heating
(~1-2 °C/min near melting point)

4. Observation
(First liquid to full melt)

Record Melting Point Range

Click to download full resolution via product page

Caption: Workflow for determining the melting point of an organic compound.
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pKa Determination
The pKa value indicates the acidity of a compound. Several methods can be used for its

determination.

Potentiometric Titration Protocol:

A pure sample of the compound is dissolved in a suitable solvent (often water or a water-

organic mixture).[18]

A standardized solution of a strong base (e.g., NaOH) is gradually added to the solution of

the compound.[18]

The pH of the solution is measured after each addition of the base using a calibrated pH

meter.[18]

A titration curve is generated by plotting the pH versus the volume of base added.

The pKa is determined from the titration curve, typically corresponding to the pH at the half-

equivalence point.[18]

Applications and Mechanisms
Corrosion Inhibition
The primary application of 4-Methyl-1H-benzotriazole is as a corrosion inhibitor, especially for

copper and its alloys.[1][8] It functions by forming a protective film on the metal surface.

Mechanism of Action:

Adsorption: The benzotriazole molecule adsorbs onto the metal surface.[3]

Complex Formation: It forms a passive, insoluble polymeric complex with the metal ions

(e.g., Cu(I)).[2][19]

Protective Layer: This complex forms a thin, protective layer that insulates the metal from the

corrosive environment, thereby preventing further corrosion.[2][19]
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Corrosion Inhibition Mechanism of Benzotriazole

Metal Surface (e.g., Copper)

Adsorption onto Surface

4-Methyl-1H-benzotriazole

Formation of [Metal-BTA]n Complex

Formation of a Passive, Protective Layer

Click to download full resolution via product page

Caption: Logical relationship of the corrosion inhibition mechanism.

Safety and Handling
4-Methyl-1H-benzotriazole is classified as harmful if swallowed or inhaled and causes serious

eye irritation.[6] Appropriate personal protective equipment, including safety goggles, gloves,

and respiratory protection, should be used when handling this chemical.[10] It should be stored

in a dry, cool, and well-ventilated place.[10]

Conclusion
4-Methyl-1H-benzotriazole is a compound with well-defined physical and chemical properties

that make it highly effective as a corrosion inhibitor. Understanding these properties, along with
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the experimental protocols for their determination and the mechanisms of its primary

applications, is essential for its effective and safe use in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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